Cas no 1564582-05-3 (5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid)

• Product name: 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1564582-05-3
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 4606346
• PubChem ID: 112639649

5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C6H4F3NO2S/c1-2-3(4(11)12)10-5(13-2)6(7,8)9/h1H3,(H,11,12)
• InChI Key： ITAFZLXXDDJRII-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 210.99148403g/mol
• Monoisotopic Mass: 210.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1564582-05-3)

5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1564582-05-3) is a specialized organic compound belonging to the thiazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a trifluoromethyl group and a carboxylic acid moiety. Its molecular formula is C₆H₄F₃NO₂S, and it exhibits properties that make it valuable for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders.

The thiazole ring in 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid is a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in optimizing drug candidates. Recent studies highlight its role as a building block for small-molecule inhibitors, especially in oncology and anti-inflammatory therapies. For instance, analogs of this compound have shown promise in modulating kinase activity, a hot topic in cancer research.

In the context of green chemistry and sustainable synthesis, 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid has been investigated for its compatibility with eco-friendly catalytic systems. Researchers are leveraging flow chemistry and microwave-assisted synthesis to improve yields and reduce waste, aligning with the global push for environmentally responsible practices. This aligns with frequent searches on "sustainable chemical synthesis" and "green pharmaceuticals," reflecting growing industry interest.

Another area of exploration is the compound's application in agrochemicals. The thiazole core is a common motif in herbicides and fungicides, and the trifluoromethyl group often enhances bioactivity. As farmers and agronomists seek solutions for crop protection and resistance management, derivatives of this compound are being tested for their efficacy against resilient pests. This ties into trending queries like "next-gen agrochemicals" and "sustainable farming chemicals."

From a technical standpoint, 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid requires careful handling due to its carboxylic acid functionality, which may participate in condensation reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. These methods are frequently searched by chemists aiming to optimize their workflows, making this information highly relevant.

In summary, 5-methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1564582-05-3) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and green chemistry. Its structural attributes and adaptability position it as a key player in addressing modern scientific challenges, from combating diseases to advancing sustainable agriculture. As research progresses, this compound is likely to remain a focal point in interdisciplinary studies.